Signatories to the Paris Agreement are to achieve net zero Green House Gas (GHG) emissions during the half-century to pursue the efforts limiting global average temperature increase by 2 °C compared to pre-industrial levels. This study models ambitious to challenging scenarios involving energy demand and supply side actions for energy system transition toward net-zero for Sri Lanka. To analyze these scenarios a least cost optimization-based bottom-up type energy system model was developed from 2015 to 2050. A Business-as-usual (BAU) scenario and four countermeasure (CM) scenarios termed Plausible, Ambitious, Challenging, and Stringent were developed. Four different carbon tax rates were used to fathom the level of carbon tax needed to achieve net-zero emissions. The CM scenarios were formulated considering different technology options and policy measures such as the diffusion of efficient technologies, availability of renewable energy sources, use of cleaner fuels, the introduction of nuclear and carbon capture and storage technologies, and green hydrogen for power generation. The result of this study reveals that the stringent scenario which includes aggressive policy measures in both the energy supply and demand sectors, such as nuclear, and renewable energy for power generation, diffusion of efficient Enduse devices, fuel switching, including the introduction of electric cars, and increased share for public transport achieves the near carbon-neutral scenario at a carbon tax trajectory of 32 US$/tCO2 in 2020 and 562US$/tCO2 in 2050. The Net Energy Import Dependency (NEID) of the country decreases to 13 % in 2050 compared to that of the BAU scenario (65 %) under the near carbon neutral scenario, which is a positive sign from the energy security perspective.

In a tightly interconnected world, China's food self-sufficiency (FSS) significantly affects global food security. This study incorporates multiple external disturbance risks to improve food security measures through ensemble modeling. On the premise that all people have fair access to food distribution that meets dietary nutritional needs, we estimate China's food supply-demand status in the past 30 years and predict future uncertainty. Results show that the large-scale spatial displacement of farming threatens food supply sustainability. More than current cropland productivity is needed to meet the needs of all food types (with a 5.63 % room for improvement by grain-crop sown area). Despite this, China has high-level food security and stability now. The lower uncertainty limit for the FSS rate will gradually fall below 90 % between 2037 and 2049 only when external disturbances occur simultaneously and remain at the highest level. Consequently, our focus should shift from short-term self-sufficiency to long-term system resilience.

The aim of this research is to explore if and how digitalization and a game-based approach can improve the usability and implementation of sustainable design methods and tools in a product development process. Based on semi-systematic literature review, advantages and limitations of digitalization and game-based approaches in this context were identified. A previously developed method that guides the implementation of a strategic sustainability perspective in product portfolio development, was then selected and elements of digitalization and game-based approaches were incorporated in its four building blocks: double-flow scenario modeling, sustainability assessment, market success assessment, and portfolio development. The resulting prototype of this method was further adapted after feedback gathered through expert interviews and then tested in workshops with industry and academia. It was found that digitalization was especially useful for the scenario simulation, data management, and automatic visualization of results, while the benefits of the game-based approach were enhanced motivation, collaboration, and co-design of results and solutions. At the same time, drawbacks were discovered, for example related to decreased transparency of how results are calculated, overuse of visualization and extrinsic rewards, leading to lack of clarity and trust in the results. In conclusion, there are synergies between digitalization and game-based approaches that can improve the usability of sustainable design methods and tools, but extensive testing is recommended to avoid pitfalls that can lead to opposite effects. Moreover, recommendations were identified for how to include digitalization and a game-based approach, for example, to enable integration with other tools, maintenance and constant update, to explore the benefits of team-based assessments and collaboration, to add diversity and customization, and to link the game to the user's context, application, expectations and requirements.

As the Circular Economy (CE) moves up in the agenda of research, policy, and businesses, understanding its impact on the Sustainable Development Goals (SDGs) becomes more important. This research analyzed the potential impact that 27 circularity strategies have on each of the 17 SDGs and their associated 169 targets. The results suggest that CE strategies can contribute to all SDGs, but most effectively to SDGs 8, 12, and 13, and least to SDGs 4, 5, 10, and 16. However, for these relationships to exist, CE strategies must follow one or more of the seven pathways that have been identified: 1) Reduced, traceable extraction; 2) Regenerative, biobased production; 3) Human inclusive industries; 4) Shareable longevity; 5) Consumers at the center, not consumerism; 6) Clean and effective end of life, and 7) Reduced and clean energy and transport. Among them, pathways 2, 4, and 6 proved to be the most influential, accounting for 66 % of the potential contributions to the SDGs. Conversely, the results of this analysis revealed that, while the CE mostly focuses on products and materials, the SDGs emphasize people and places (the environment). The results of this research, in particular the identified pathways, can help practitioners and policymakers to evaluate the contribution of current CE approaches to the SDGs, and guide them in the design of better strategies for leveraging the potential of a CE as a transition tool to advance the SDGs. Overall, this research sets the basis for a deeper understanding of the opportunities and limitations of the Circular Economy as a framework to advance the SDGs.

Motivated by the changes in the understanding and the growing importance of sustainability engagement among companies, investors, and societies, this paper has for objective to understand how a multinational corporation adjusts its sustainability engagement to different cultures, institutions, and market realities as this topic becomes imperative through the triad Environment, Social, and Governance (ESG) responsibilities. To that end, a qualitative case study of The Coca-Cola Company was used as the basis for this research. The methodology chosen supported the analysis of a situation where an international company operating in different markets must implement a balanced approach in order to fulfill its asymmetries. One important finding was that ESG implementation depends on local resources, which may lead to further asymmetries instead of increased global balance. Another result presented is a model that helps identify essential corporate sustainability issues for defining the strategies, targets, and plans for global, local, and individual levels that may be used by researchers and practitioners alike. This model shall be refined and improved by future research with other organizations that operate globally and must adjust their corporate sustainability strategy according to the United Nations' Sustainable Development Goals while using local implementation strategies aligned with the national institutional realities of the different countries.

The material foundation for societal advancement and human survival is energy. The advancement of digitalization has emerged as a brand-new force behind the advancement of society. Scholars from a variety of nations are starting to concentrate on the ways that the growth of digitalization affects social sustainability. However, the impact of digitization on multidimensional energy poverty (MEP) in rural China has not yet been proven. There is no micro-empirical evidence on how the introduction of digitization into MEP contributes to the achievement of the UN Sustainable Development Goals (UN SDGs). In this study, we construct a multidimensional energy poverty index (MEPI) for rural households in China based on Alkire and Foster's theory, use mixed methods to explore the contribution of each energy poverty dimension to MEP, and empirically test the impact of digital development on the MEP of farm households. Our results show that cultural recreation in rural areas has the highest contribution to MEP. In addition, digital empowerment mitigates MEP, with the largest effect on cultural entertainment but not on household equipment poverty. Based on the empirical results of this paper, we have designed a policy framework for China and other developing countries with similar MEP problems to achieve some of the UN SDGs.

The limited resources and increased vulnerability to climate change and environmental degradation in isolated regions such as islands and archipelagos make the development of sustainable technologies for water and energy provision a crucial factor in addressing resource scarcity and mitigating anthropogenic impact. This work presents a multi-objective optimization analysis incorporating an Open Cycle Ocean Thermal Energy Conversion (OC-OTEC) plant in the water and energy distribution networks of an isolated region. The optimization considers three interrelated objectives: economic viability measured by annual profit, environmental sustainability reflected in reduced CO2 emissions and aquifer water usage, and social impact through job creation. The optimization results demonstrate the positive impact of integrating the OC-OTEC plant into the Tahiti distribution network, achieving an optimal configuration that balances economic, environmental, and social considerations. Finally, the proposed model is applied to Tahiti of French Polynesia as a case study.

The capture of carbon dioxide from ocean water and utilizing the captured carbon as a stock for carbon-neutral renewable methane production may reduce a considerable amount of carbon in the atmosphere. However, given the lack of comprehensive analyses to reveal the potential, the examination proceeded through techno-economic and carbon dioxide emission analyses with several possible options of carbon dioxide extraction, location, electricity sources, and transport media. Through the economic analysis, the unit methane supply costs range from 3.5 to 7.5 $ kgCH4−1 according to the different options, and the majority of the total cost is found to be the electrolysis for generating hydrogen. The results of the emission analysis indicate cumulative emissions of the considered pathways which are highly negative values of around −80,000 tonCO2 y−1 due to the utilization of carbon by extraction. However, the utilization of synthesized methane in the natural gas power plant makes the final cumulative emission amount become highly positive values of more than 70,000 tonCO2 y−1. Here, the required capture rates in the power plant are suggested for the respective pathways to achieve carbon neutrality. A capture rate of 54.44 % is required for the pathway using column and OTEC, while 77.62 % is required for the pathway using BPMED and PV. Thus, given that it could be verified that the suggested pathways are competitive in the environmental aspect if the carbon capture in the utilization plant is possible, which can take advantage of the rate less than the common existing rate, a significant reduction in the cost, especially the levelized cost of electricity, will be crucial for the pathways to attaining competitiveness in the economic aspect as well.

To achieve global and country-level climate goals, changes in food production and population diets are essential. There is a growing attention to environmental sustainability aspects in national Food-based dietary guidelines (FBDG), but less is known about the extent to which different countries communicate food advice with climate change mitigation potential.A systematic review and quantitative content analysis of food-based dietary guidelines for the adult population were conducted. A score was developed to assess and rank the climate change mitigation potential of FBDG at three levels: food life cycle, dietary patterns, and food groups.Selection criteria were met by 93 FBDG from 92 countries. Overall, most countries include little low-emissions food advice in their dietary guidelines (Dietary Climate Mitigation score median 31.14, IQR 19.71–39.14, score range 0–100). Scores were significantly higher for high-income countries, guidelines published after 2010, and the 38 countries that explicitly mention environmental sustainability. Recommendations with high climate mitigation potential, such as limiting red meat consumption, are less frequent than those with relatively lower mitigation potential, such as reducing the transport impact of food. Positioning meat within a broader food group, so not as default, and recommending legume intake is already prevalent in most guidelines. Explicit meat replacements, legumes within the protein-rich food group, and maximum intake limits for dairy, meat, and red meat, are included in a growing minority. Future food-based dietary guidelines can be better aligned with human and planetary health by clearly communicating what dietary shifts have limited or substantial climate change mitigation potential.

Metal-Organic Frameworks (MOFs) are a kind of materials with different environmental applications. However, in a sustainable approach, the production must be analyzed from economic, technical, and environmental standpoints. The aim of this study is focused on obtaining a cleaner production of MIL-101(Cr). A multi-criteria decision-making method was applied to consider environmental (Life Cycle Assessment methodology), technical (toluene adsorption experiments), and economic (Monte Carlo simulation) criteria. Optimization of the synthesis process resulted in a MIL-101(Cr) with good textural properties, which behaves as a strong adsorbent suitable for toluene capture (43.44 mmol/g adsorption capacity) at low concentrations (∼2 ppm). The environmental analysis results showed significant impacts in Climate Change > Fossil Depletion > Particulate Matter categories due to toxic solvents and metallic salt. Monte Carlo simulation revealed that toxic solvent also provides an extra cost in MIL-101(Cr) synthesis (30–35 %). Moreover, the results revealed that the cleaner MIL-101(Cr) synthesis presented 64 % minor environmental impact and is 34 % more economical than a conventional MOF synthesis. This research is a step toward a more comprehensive method for synthesizing MOFs for adsorption applications by combining technical, economic, and environmental perspectives.